N-(3,5-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H19NO5/c1-20-13-8-12(9-14(10-13)21-2)18-17(19)11-23-16-7-5-4-6-15(16)22-3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: XOSHVRMFPNSFCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H19NO5
• Molecular Weight: 317.34 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-(2-methoxyphenoxy)acetamide, commonly known as DMAA, is a synthetic compound that has been widely studied for its potential applications in scientific research. DMAA is a derivative of amphetamine and has been shown to exhibit stimulant properties, making it a promising candidate for research in areas such as neuroscience and pharmacology.

Mechanism of Action

The exact mechanism of action of DMAA is not fully understood, but it is thought to act primarily as a central nervous system stimulant. DMAA has been shown to increase levels of dopamine and norepinephrine in the brain, which may contribute to its stimulant effects.
Biochemical and Physiological Effects:
DMAA has been shown to have a number of biochemical and physiological effects, including increased heart rate and blood pressure, as well as increased levels of dopamine and norepinephrine in the brain. These effects may contribute to DMAA's stimulant properties.

Advantages and Limitations for Lab Experiments

DMAA has a number of advantages as a research compound, including its stimulant properties and potential applications in areas such as neuroscience and pharmacology. However, DMAA also has a number of limitations, including its potential for abuse and the need for careful dosing and monitoring in laboratory experiments.

Future Directions

There are a number of potential future directions for research on DMAA. One area of interest is the potential use of DMAA as a treatment for ADHD and other disorders characterized by inattention and hyperactivity. Other potential areas of research include the development of new synthetic compounds based on DMAA, as well as further investigation into the mechanisms of action and physiological effects of DMAA.

Synthesis Methods

DMAA is typically synthesized through a multi-step process involving the reaction of 3,5-dimethoxyphenylacetonitrile with 2-methoxyphenol in the presence of a catalyst. The resulting intermediate is then reacted with chloroacetyl chloride to form DMAA.

Scientific Research Applications

DMAA has been studied for its potential applications in a variety of scientific fields, including neuroscience and pharmacology. In particular, DMAA has been shown to exhibit stimulant properties, making it a promising candidate for research in areas such as attention deficit hyperactivity disorder (ADHD) and narcolepsy.